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Parameter

Boscalid

Fluxapyroxad

Fluopyram

Isoflucypram

Market Position
& Use

Chemical Group

Target Enzyme

Resistance Risk

Application
Methods

Established, broad-
spectrum;
significant generic
use [1] [2]

Pyridine-
carboxamide [4]

Succinate
dehydrogenase
(Complex I1) [5]

Documented in
multiple pathogens
(e.g., Botrytis
cinerea, Alternaria
spp.) [4] [6]

Primarily foliar
spray [5]

Market leader by
share (24.6%);
broad-spectrum
use [1]

Pyrazole-
carboxamide [4]

Succinate
dehydrogenase
(Complex I1) [4]

Managed through
anti-resistance
strategies [1]

Foliar spray, seed
treatment [1]

Strong in seed
treatment &
specialty crops

[1] [3]

Pyridinyl-ethyl-
benzamide [4]

Succinate
dehydrogenase
(Complex I1) [4]

Different cross-
resistance profile
possible [4]

Foliar spray,
seed treatment

(1]

Fastest-growing
new compound
(11.2% CAGR)

[1]

N-cyclopropyl-N-
benzyl-pyrazole-
carboxamide [4]

Succinate
dehydrogenase
(Complex I1) [4]

Enhanced control

of resistant
pathogens [1]

Foliar spray [1]
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Parameter Boscalid Fluxapyroxad Fluopyram Isoflucypram
Environmental Moderate to high Information not Information not Information not
Persistence (28-200 days, field) highlighted in highlighted in highlighted in
(Soil DTso) [5] search results search results search results

Experimental Data and Molecular Insights

Beyond market and usage patterns, experimental data reveals deeper distinctions in biological activity and

non-target effects.

Inhibition of Human Cholinesterases

A 2025 study investigated the neurotoxic potential of boscalid and the insecticide abamectin by evaluating

their inhibition of human acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) [7].

e Methodology: The research used a combined in vitro and in silico approach. In vitro enzyme
inhibition assays determined the I1Cso values (the concentration required for 50% enzyme inhibition).
Molecular docking and dynamics simulations (over 100 ns) were performed to study the binding
interactions and stability within the BChE active site [7].

¢ Key Findings:

o Boscalid: Showed a modest inhibitory effect on human BChE (ICso = 308.8 uM), but was
inactive against human AChE at concentrations up to 500 uM. Molecular dynamics confirmed
its stable binding in the BChE active site, interacting with catalytic residues like Trp82 and
His438 [7].

o Abamectin (B1A and B1B): Showed no inhibitory activity against either human AChE or
BChE [7].

¢ Research Implication: This suggests that while boscalid is not a potent neurotoxicant, its BChE
inhibition and stable binding profile make it a potential starting point for designing related molecules
for symptomatic treatment of Alzheimer's disease [7].

Molecular Mechanisms of Fungicide Resistance

A 2021 review detailed the molecular mechanisms of fungicide resistance, which provides context for

understanding SDHI resistance [6]. The following diagram illustrates the four primary mechanisms
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pathogens use to develop resistance.
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For SDHIs like bescalid, resistance is primarily associated with target-site mutations in the B, C, or D
subunits of the succinate dehydrogenase enzyme [4] [6]. Cross-resistance patterns between different SDHIs

can be complex and depend on the specific mutation and fungicide chemistry [4].

Key Takeaways for Research and Development

¢ Boscalid's Profile: It remains a widely used, broad-spectrum foundational SDHI. Its key
differentiators are its pyridine-carboxamide structure and moderate to high environmental
persistence [4] [5].

¢ Modern SDHI Trends: Newer compounds like isoflucypram and fluopyram are gaining traction due
to improved efficacy against resistant strains and versatile application methods, particularly seed
treatment [1] [3].

¢ Beyond Fungicidal Action: Research indicates that boscalid has a distinct off-target interaction with
human BChE, which is not seen with all pesticides and unveils a potential avenue for translational
medicinal chemistry [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Global SDHI Fungicide Market Size & Share Analysis [mordorintelligence.com]
2. SDHI Fungicide Market Growing from USD 2.8 Billion to 6.4 ... [news.market.us]
3. SDHI Fungicide Market Report | Global Forecast From ... [dataintelo.com]

4. SDHI fungicides | FRAC [frac.info]

5. | 188425-85-6 Boscalid [chemicalbook.com]

6. Molecular Mechanisms Underlying Fungicide Resistance ... [mdpi.com]

7. Inhibitory Potential of Boscalid and Abamectin Towards ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Comparative Overview of Boscalid and Other SDHI Fungicides].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b565657#boscalid-compared-to-other-sdhi-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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